N-[(E)-(2-Chlorophenyl)methylideneamino]-2-(4,5-dichloroimidazol-1-yl)acetamide

• IUPAC Name: N-[(E)-(2-chlorophenyl)methylideneamino]-2-(4,5-dichloroimidazol-1-yl)acetamide
• InChI: InChI=1S/C12H9Cl3N4O/c13-9-4-2-1-3-8(9)5-17-18-10(20)6-19-7-16-11(14)12(19)15/h1-5,7H,6H2,(H,18,20)/b17-5+
• InChI Key: KMKUXCLANHFXIY-YAXRCOADSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)CN2C=NC(=C2Cl)Cl)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)CN2C=NC(=C2Cl)Cl)Cl
• Molecular Formula: C12H9Cl3N4O
• Molecular Weight: 331.6 g/mol

Description

The compound “N-[(E)-(2-Chlorophenyl)methylideneamino]-2-(4,5-dichloroimidazol-1-yl)acetamide” is a complex organic molecule that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. Imidazole rings are found in many important biological molecules, including the amino acid histidine and the nucleotide bases adenine and guanine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the imidazole ring, the acetamide group, and the 2-chlorophenyl group. For example, the imidazole ring is a weak base and can participate in hydrogen bonding, which could influence the compound’s solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs containing an imidazole ring work by mimicking the structure of biological molecules, allowing them to interfere with biological processes.